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‘ Compound of Interest

Compound Name: 2-Nitrophenoxyacetyl Chloride

Cat. No.: B1280399

In-Depth Technical Guide to 2-Nitrophenoxyacetyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Nitrophenoxyacetyl Chloride (CAS No. 20142-87-4), a valuable reagent in organic sy

Chemical Identification and Properties

2-Nitrophenoxyacetyl Chloride is a reactive acyl chloride characterized by a 2-nitrophenoxy substituent. Its chemical structure and key identifiers ai
Molecular Structure:

Chemical structure of 2-Nitrophenoxyacetyl Chloride

graph "2-Nitrophenoxyacetyl Chloride" {
layout=neato;
node [shape=plaintext];
edge [color="#202124"1;
rankdir="LR";
"C1" [label="C"];
"C2" [label="C"];
"C3" [label="C"];
"C4" [label="C"];
"C5" [label="C"];
"C6" [label="C"];
"01" [label="0"1;
"N1" [label="N"];
"02" [label="0"1;
"03" [label="0"1;
"C7" [label="C"];
"04" [label="0"1;
"C8" [label="C"];
"Cl1l" [label="Cl"1;
"H1" [label="H"];
"H2" [label="H"];
"H3" [label="H"];
"H4" [label="H"];
"H5" [label="H"];
"H6" [label="H"];

// Aromatic ring
Ilclll - Ilczll;
Ilczll - IIC3II;
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"C3" -~ "C4";
"C4" -~ "C5";
"C5" -~ "C6";
"C6" -- "C1";

// Substituents on the ring

"C1" -- "01";
"C2" - "N1";
"C3" -~ "H1";
"C4" - "H2";
"C5" -- "H3";
"C6" -- "H4";

// Nitro group
"N1" -- "02" [style=double];
IINlII - II03II;

// Acetyl chloride group

"01" -- "C7";

"C7" -- "H5";

"C7" -~ "H6";

"7t -~ 8"

"C8" -- "04" [style=double];
"cg" o-- "Cl1i";

}

Synthesis of 2-Nitrophenoxyacetyl Chloride.

Detailed Protocol:

Materials:

2-Nitrophenoxyacetic acid
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Thionyl chloride (SOCl:)

Anhydrous solvent (e.g., dichloromethane or toluene)

Round-bottom flask with a reflux condenser

Magnetic stirrer and heating mantle

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

In a flame-dried, two-neck round-bottom flask equipped with a reflux condenser and a magnetic stirrer, adc

Under an inert atmosphere, add a suitable anhydrous solvent.
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Slowly add an excess of thionyl chloride to the flask. The reaction is typically carried out with at least

Heat the reaction mixture to reflux and maintain for a period of 2-4 hours, or until the evolution of gase

After the reaction is complete, allow the mixture to cool to room temperature.

Excess thionyl chloride and the solvent can be removed by distillation under reduced pressure.

The crude 2-Nitrophenoxyacetyl Chloride can be purified by vacuum distillation or recrystallization.

Spectroscopic Data

While specific experimental spectra for 2-Nitrophenoxyacetyl Chloride are not readily available in public dat

Table 3: Predicted Spectroscopic Data
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Technique

H NMR

13C NMR

IR (Infrared)

MS (Mass Spec)

Applications in Organic Synthesis

The primary utility of 2-Nitrophenoxyacetyl Chloride lies in its reactivity as an acylating agent. However, a

The 2-Nitrophenylacetyl Group as a Protecting Group

The 2-nitrophenylacetyl group can be introduced to protect alcohols and amines. This protecting group is stab

Workflow for Protection and Deprotection:

Protection and deprotection workflow.

The photolabile nature of the 2-nitrobenzyl moiety allows for the cleavage of the protecting group upon irrad
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Safety and Handling

2-Nitrophenoxyacetyl Chloride is a corrosive and moisture-sensitive compound. Appropriate safety precautions

Table 4: Safety Information

Hazard

Corrosive

Moisture Sensitive

Inhalation

First Aid

Conclusion

2-Nitrophenoxyacetyl Chloride is a versatile reagent for the introduction of the 2-nitrophenoxyacetyl group. !

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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